9-Bromo-4,5-dihydrobenzo[2,3]oxepino[4,5-D]thiazole-2-carboxylic acid

• Molecular Formula: C12H8BrNO3S
• Molecular Weight: 326.17 g/mol
• IUPAC Name: 9-bromo-4,5-dihydro-[1]benzoxepino[5,4-d][1,3]thiazole-2-carboxylic acid
• InChI: InChI=1S/C12H8BrNO3S/c13-6-1-2-8-7(5-6)10-9(3-4-17-8)18-11(14-10)12(15)16/h1-2,5H,3-4H2,(H,15,16)
• InChI Key: ZVQXFCOOXKLDIH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)Br)C3=C1SC(=N3)C(=O)O

Description

9-Bromo-4,5-dihydrobenzo[2,3]oxepino[4,5-D]thiazole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H8BrNO3S and its molecular weight is 326.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-Bromo-4,5-dihydrobenzo[2,3]oxepino[4,5-D]thiazole-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-Bromo-4,5-dihydrobenzo[2,3]oxepino[4,5-D]thiazole-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 9-Bromo-4,5-dihydro-6-oxa-3-thia-1-aza-benzo[e]azulene-2-carboxylic acid ethyl ester (2.52 g, 7.11 mmol) and LiOH (1.53 g, 36.6 mmol) was added THF (6.5 mL) and water (6.5 mL) and allowed to stir at room temperature overnight. The reaction mixture was concentrated under reduced pressure to remove the THF. The reaction mixture was diluted with EtOAc and 1 N HCl and warmed in a water bath to solubilize the solid. The layers were separated and the organic extract was washed sequentially with water and brine. The combined organic extracts were dried over MgSO4 and filtered. The filtrate was concentrated under reduced pressure to give 9-Bromo-4,5-dihydro-6-oxa-3-thia-1-aza-benzo[e]azulene-2-carboxylic acid. LC/MS (ESI+): m/z 327 (M+H)